Cas no 937681-88-4 (4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine)

4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine structure

937681-88-4 structure

Product Name:4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine

CAS No:937681-88-4

MF:C₁₃H₁₂N₄OS

MW:272.325580596924

MDL:MFCD09037137

CID:1078725

PubChem ID:23010419

Update Time:2025-04-20

4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine
- 937681-88-4
- 4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)thiazol-2-amine
- MORPHINEHEMI[SULFATEPENTAHYDRATE]
- DTXSID40629779
- AKOS004120436
- MFCD09037137
- CS-0360395
- LS-02821
- STK500692
- ALBB-007585
- MDL： MFCD09037137
- Inchi： 1S/C13H12N4OS/c1-2-9-10(19-13(14)15-9)12-16-11(17-18-12)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,14,15)
- InChI Key： ZFIKXFQTLDLNOF-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(=C1C1=NC(C2C=CC=CC=2)=NO1)CC

Computed Properties

Exact Mass: 272.07318219g/mol
Monoisotopic Mass: 272.07318219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 106Å²

4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM530263-1g	4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)thiazol-2-amine	937681-88-4	97%	1g	$320	2024-07-19
abcr	AB406657-500 mg	4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine	937681-88-4		500MG	€313.80	2023-02-03
abcr	AB406657-1 g	4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine	937681-88-4		1g	€406.00	2023-04-25
abcr	AB406657-5 g	4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine	937681-88-4		5g	€1074.00	2023-04-25
TRC	E260630-100mg	4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine	937681-88-4		100mg	$ 185.00	2022-06-05
TRC	E260630-250mg	4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine	937681-88-4		250mg	$ 380.00	2022-06-05
TRC	E260630-500mg	4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine	937681-88-4		500mg	$ 600.00	2022-06-05
abcr	AB406657-500mg	4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine; .	937681-88-4		500mg	€333.00	2025-04-15
abcr	AB406657-1g	4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine; .	937681-88-4		1g	€397.00	2025-04-15
abcr	AB406657-5g	4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine; .	937681-88-4		5g	€1037.00	2025-04-15

4-Ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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